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Compound of Interest

Compound Name: 2,5-Diaminobenzonitrile

Cat. No.: B076791

2,5-Diaminobenzonitrile: A Technical Guide

CAS Number: 14346-13-5[1][2][3][4][5][6]

This technical guide provides an in-depth overview of 2,5-Diaminobenzonitrile, a chemical
compound utilized in various research and development applications, particularly in the
synthesis of pharmaceuticals and dyes.[1] The document details its chemical and physical
properties, provides comprehensive experimental protocols for its synthesis, and outlines
essential safety and handling information.

Chemical and Physical Properties

2,5-Diaminobenzonitrile, also known as 2-Cyano-1,4-phenylenediamine or 5-
Aminoanthranilonitrile, is a solid organic compound characterized by the presence of two
amino groups and a nitrile group attached to a benzene ring.[1][2] It typically appears as a
white to light yellow crystalline powder and is sparingly soluble in water.[1]

Table 1: Physicochemical Properties of 2,5-Diaminobenzonitrile
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Property Value Source(s)
CAS Number 14346-13-5 [11[2][3][41[5]16]
Molecular Formula C7H7N3 [11[2][41[5]
Molecular Weight 133.15 g/mol [2][4]5][6]
Appearance White to light yellow crystalline 1]

powder
Melting Point 85-87 °C, 90-92 °C [5][7]
Purity >98% [2]
Solubility Sparingly soluble in water [1]
pKa 4.05 £ 0.10 (Predicted) [1]
Density 1.24 g/cm3 [5]

Synthesis Protocols

The synthesis of 2,5-Diaminobenzonitrile can be achieved through the reduction of a nitro-

substituted precursor. Two detailed experimental methods are outlined below.

Method 1: Reduction of 5-Nitroanthranilonitrile

This protocol involves the reduction of 5-nitroanthranilonitrile using stannous chloride dihydrate

in the presence of concentrated hydrochloric acid.[7]

Experimental Protocol:

e Prepare a solution of 80 grams (0.356 mole) of stannous chloride dihydrate in 200 ml of

concentrated hydrochloric acid.

 To this solution, add 16.314 grams (0.1 mole) of 5-nitroanthranilonitrile in portions over

approximately 5 minutes.

» Maintain the internal temperature at about 50°C using water cooling.
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Continue stirring the mixture for 4 hours and then let it stand overnight.

Cool the reaction mixture to 5°C in an ice bath.

Make the mixture strongly basic by adding a cold 50% solution of sodium hydroxide.
Extract the product with methylene chloride.

Wash the combined methylene chloride extracts with water.

Remove the solvent by distillation to obtain the crude product.

Recrystallize the product from a benzene-skellysolve B mixture to yield purified 2,5-
Diaminobenzonitrile. The expected yield is approximately 86.5%, with a melting point of 86-
87°C.[7]
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Synthesis of 2,5-Diaminobenzonitrile via Reduction of 5-Nitroanthranilonitrile
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Synthesis Workflow 1
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Method 2: Catalytic Hydrogenation of 2-Cyano-4-
nitroaniline

This alternative synthesis route employs the catalytic hydrogenation of 2-cyano-4-nitroaniline
using a platinum-on-carbon catalyst.[8][9]

Experimental Protocol:

 In a 20-liter autoclave, combine 3 kg of 2-cyano-4-nitroaniline, 15 liters of ethanol, 80 g of
3% Pt/C catalyst, and 300 ml of chemically pure ammonia.[9]

o Replace the air in the autoclave with nitrogen, then introduce hydrogen gas.

» Raise the temperature to 50°C and maintain the pressure at 1.6 MPa until hydrogen
absorption ceases.

 After the reaction is complete, filter the reaction mixture and collect the filtrate.
» Allow the filtrate to crystallize at -10°C for 18 hours.

o Perform solid-liquid separation under a nitrogen atmosphere to obtain the solid product and
a filtrate.

e Dry the solid in a vacuum drying oven, followed by vacuum distillation at 130°C to 136°C to
obtain pure, white 2,5-diaminobenzonitrile.[9]

e The filtrate can be concentrated to 1/5 of its original volume, and steps 5-7 can be repeated
to recover more product. The overall yield is reported to be 98.0% with a purity of not less
than 99.5%.[9]
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Synthesis of 2,5-Diaminobenzonitrile via Catalytic Hydrogenation
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Synthesis Workflow 2

Safety and Handling

2,5-Diaminobenzonitrile is classified as harmful if swallowed, in contact with skin, or if
inhaled.[10] It is also reported to cause skin and serious eye irritation.[11]
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Table 2: GHS Hazard and Precautionary Statements
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Category Statement Source(s)
Hazard Statements H302: Harmful if swallowed. [10][12]
H312: Harmful in contact with

. [10](12]
skin.
H315: Causes skin irritation. [11]
H319: Causes serious eye
N [11]
irritation.
H332: Harmful if inhaled. [10]

P261: Avoid breathing

Precautionary Statements dust/fume/gas/mist/vapors/spr [8][10]

ay.

P264: Wash skin thoroughly

after handling.

[10][12]

P270: Do not eat, drink or
smoke when using this

product.

[10][12]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[10][12][13]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.

[10][12]

P302 + P352: IF ON SKIN:

Wash with plenty of water.

[10][12]
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P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if 5]
present and easy to do.

Continue rinsing.

When handling 2,5-Diaminobenzonitrile, it is crucial to use personal protective equipment,
including gloves, protective clothing, and eye/face protection.[11][13] Work should be
conducted in a well-ventilated area or under a fume hood.[10][11] In case of spills, avoid
generating dust and clean up using dry procedures.[13] Store the compound in a tightly closed
container in a dry, well-ventilated place.[12]

Applications in Research and Drug Development

2,5-Diaminobenzonitrile serves as a valuable building block in organic synthesis.[1] Its
bifunctional nature, with two amino groups and a nitrile moiety, allows for its use in the
construction of various heterocyclic compounds, which are core structures in many
pharmaceutical agents.[1] It is also used in the synthesis of dyes.[1] While the compound itself
is primarily an intermediate, its derivatives are of interest in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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